Cas no 330801-72-4 (Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester)
330801-72-4 structure
Product Name:Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester
CAS No:330801-72-4
MF:C10H9NO2S
MW:207.248961210251
CID:301715
Update Time:2025-07-30
Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester
- LogP
- Methyl-4-amino-1-benzothiophen-2-carboxylat
- methyl 4-aminobenzo[b]thiophene-2-carboxylate
- Benzo[b]thiophene-2-carboxylic acid, 4-amino-, methyl ester (9CI)
- Benzo[b]thiophene-2-carboxylic acid, 4-amino-, methyl ester
-
- Inchi: 1S/C10H9NO2S/c1-13-10(12)9-5-6-7(11)3-2-4-8(6)14-9/h2-5H,11H2,1H3
- InChI Key: VMRRNVCNYGTJPW-UHFFFAOYSA-N
- SMILES: C12=CC=CC(N)=C1C=C(C(OC)=O)S2
Computed Properties
- Exact Mass: 207.03547
- Monoisotopic Mass: 207.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80.6A^2
Experimental Properties
- Density: 1.352
- Boiling Point: 382.8°C at 760 mmHg
- Flash Point: 185.3°C
- Refractive Index: 1.688
- PSA: 52.32
- pka: 3.20±0.10(Predicted)
Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-399607-0.05g |
methyl 4-amino-1-benzothiophene-2-carboxylate |
330801-72-4 | 0.05g |
$948.0 | 2023-06-03 | ||
| Enamine | EN300-399607-0.1g |
methyl 4-amino-1-benzothiophene-2-carboxylate |
330801-72-4 | 0.1g |
$993.0 | 2023-06-03 | ||
| Enamine | EN300-399607-0.25g |
methyl 4-amino-1-benzothiophene-2-carboxylate |
330801-72-4 | 0.25g |
$1038.0 | 2023-06-03 | ||
| Enamine | EN300-399607-0.5g |
methyl 4-amino-1-benzothiophene-2-carboxylate |
330801-72-4 | 0.5g |
$1084.0 | 2023-06-03 | ||
| Enamine | EN300-399607-1.0g |
methyl 4-amino-1-benzothiophene-2-carboxylate |
330801-72-4 | 1g |
$1129.0 | 2023-06-03 | ||
| Enamine | EN300-399607-2.5g |
methyl 4-amino-1-benzothiophene-2-carboxylate |
330801-72-4 | 2.5g |
$2211.0 | 2023-06-03 | ||
| Enamine | EN300-399607-5.0g |
methyl 4-amino-1-benzothiophene-2-carboxylate |
330801-72-4 | 5g |
$3273.0 | 2023-06-03 | ||
| Enamine | EN300-399607-10.0g |
methyl 4-amino-1-benzothiophene-2-carboxylate |
330801-72-4 | 10g |
$4852.0 | 2023-06-03 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1636346-100mg |
Methyl 4-aminobenzo[b]thiophene-2-carboxylate |
330801-72-4 | 98% | 100mg |
¥10008.00 | 2024-05-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1636346-250mg |
Methyl 4-aminobenzo[b]thiophene-2-carboxylate |
330801-72-4 | 98% | 250mg |
¥10462.00 | 2024-05-19 |
Benzo[b]thiophene-2-carboxylicacid, 4-amino-, methyl ester Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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